Cas no 1261579-81-0 (3-(3-(Trifluoromethyl)phenyl)isonicotinic acid)

3-(3-(Trifluoromethyl)phenyl)isonicotinic acid structure

1261579-81-0 structure

Product Name:3-(3-(Trifluoromethyl)phenyl)isonicotinic acid

CAS No:1261579-81-0

MF:C₁₃H₈F₃NO₂

MW:267.203333854675

MDL:MFCD18318033

CID:2761261

PubChem ID:53223952

Update Time:2025-04-21

3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-(Trifluoromethyl)phenyl)isonicotinic acid
- AT37705
- A1-27266
- MFCD18318033
- 3-(3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
- AKOS015157607
- DTXSID00687971
- CS-0338154
- 1261579-81-0
- MDL： MFCD18318033
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-3-1-2-8(6-9)11-7-17-5-4-10(11)12(18)19/h1-7H,(H,18,19)
- InChI Key： MDDLBYKAJFSFBD-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C1C=NC=CC=1C(=O)O)(F)F

Computed Properties

Exact Mass: 267.05071298Da
Monoisotopic Mass: 267.05071298Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 50.2Å²

3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013009586-250mg	3-(3-(Trifluoromethyl)phenyl)isonicotinic acid	1261579-81-0	97%	250mg	$504.00	2023-09-03
Alichem	A013009586-500mg	3-(3-(Trifluoromethyl)phenyl)isonicotinic acid	1261579-81-0	97%	500mg	$855.75	2023-09-03
Alichem	A013009586-1g	3-(3-(Trifluoromethyl)phenyl)isonicotinic acid	1261579-81-0	97%	1g	$1579.40	2023-09-03
Matrix Scientific	216277-1g	3-(3-(Trifluoromethyl)phenyl)isonicotinic acid, 95%	1261579-81-0	95%	1g	$1073.00	2023-09-09
Matrix Scientific	216277-2.500g	3-(3-(Trifluoromethyl)phenyl)isonicotinic acid, 95%	1261579-81-0	95%	2.500g	$1816.00	2023-09-09
abcr	AB324816-5 g	3-(3-Trifluoromethylphenyl)Isonicotinic acid, 95%; .	1261579-81-0	95%	5g	€1159.00	2023-04-26
TRC	T197030-125mg	3-(3-(Trifluoromethyl)phenyl)isonicotinic acid	1261579-81-0		125mg	$ 565.00	2022-06-03
TRC	T197030-250mg	3-(3-(Trifluoromethyl)phenyl)isonicotinic acid	1261579-81-0		250mg	$ 940.00	2022-06-03
abcr	AB324816-5g	3-(3-Trifluoromethylphenyl)Isonicotinic acid, 95%; .	1261579-81-0	95%	5g	€1159.00	2025-02-27
A2B Chem LLC	AI17589-1g	3-(3-(Trifluoromethyl)phenyl)isonicotinic acid	1261579-81-0	95%	1g	$730.00	2024-04-20

3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

1261579-81-0 (3-(3-(Trifluoromethyl)phenyl)isonicotinic acid) Related Products

Recommended suppliers

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.